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4-amine
CAS No.: 1093847-73-4
Cat. No.: B3211834

Get Quote

Abstract

This technical guide provides a comprehensive analysis of 5-iodo-2-chloropyrimidine (CAS:
32779-38-7), a high-value heterocyclic scaffold in medicinal chemistry and agrochemical
development.[1] Characterized by its orthogonal reactivity profile, this di-halogenated core
allows for precise, regioselective functionalization—enabling the rapid construction of complex
kinase inhibitors and nucleoside analogs. This document details its physicochemical properties,
divergent synthetic pathways (SNAr vs. Pd-catalyzed cross-coupling), and validated
experimental protocols, serving as a reference for drug discovery professionals.

Introduction: The Privileged Scaffold

In the landscape of drug discovery, the pyrimidine ring is designated as a "privileged scaffold"
due to its ability to mimic the purine base of ATP, making it ubiquitous in kinase inhibitors (e.g.,
Imatinib, Dasatinib).

5-lodo-2-chloropyrimidine represents a strategic entry point into this chemical space. Its utility
stems from the electronic and steric differentiation between the two halogen substituents:
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e C2-Position (Chlorine): Activated by the electron-deficient pyrimidine ring (due to the two
electronegative nitrogen atoms), rendering it highly susceptible to Nucleophilic Aromatic
Substitution (SNAT).

o C5-Position (lodine): A non-activated position for SNAr but highly reactive in Palladium-
catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira) due to the weak C-1 bond
and facile oxidative addition.

This duality allows researchers to sequentially functionalize the ring—often installing a "hinge-
binding" motif at C2 and a hydrophobic "gatekeeper” residue at C5.

Physicochemical Properties

Understanding the baseline properties of the scaffold is critical for assay development and
formulation.
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Property Value Notes

Note: Often referred to by the
reverse numbering in synthesis

contexts depending on priority

IUPAC Name 5-Chloro-2-iodopyrimidine ) )
rules, but 5-iodo-2-chloro is the
standard commercial
designation.[2]

CAS Number 32779-38-7 Primary identifier.[1][3][4][5][6]

] Ideal for fragment-based drug

Molecular Weight 240.43 g/mol )
design (FBDD).

) ) Color darkens upon light

Appearance Off-white to dark brown solid o _
exposure (iodine liberation).

Melting Point 103-107 °C Crystalline solid.

Low solubility in water;

Solubility DMSO, DMF, Methanol, DCM requires organic co-solvents
for aqueous couplings.

] Light sensitive. Degradation

Storage 2-8 °C, Protect from light

releases corrosive Hl/l.

Synthetic Accessibility & Reactivity Profile

The core value of this scaffold lies in its Orthogonal Reactivity. The distinct electronic
environments of C2 and C5 allow for controlled sequential reactions without the need for
protecting groups.

Reactivity Map

The following diagram illustrates the divergent pathways available for this scaffold.
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Mechanism Key

C5-I: Activated for Pd-Catalysis (Weak Bond)

C2-Cl: Activated for SNAr (e- deficient)

Path A (C2-Selective)
L e 1 SNAr w/ Amine Suzuki Coupling (C5)

2-Amino-5-iodopyrimidine
(Nucleophilic Attack; (Intermediate A) w/ Aryl Boronic Acid
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Suzuki Coupling SNArw/ Amine _ _ g (Kinase Inhibitor)
Pd Oxidative Addition) — (~\ -7
2-Chloro-5-arylpyrimidine |~
(Intermediate B)

5-lodo-2-chloropyrimidine
(Starting Material)

Click to download full resolution via product page

Caption: Orthogonal functionalization pathways. Path A is preferred for kinase inhibitors to
prevent hydrolysis of the C2-CI bond during aqueous coupling.

Mechanistic Insight

o Path A (SNAr First): This is the standard route for kinase inhibitors. The C2-Cl is displaced by
an amine (e.g., aniline) to form the hinge-binding motif. The lodine atom at C5 is robust and
survives these conditions, remaining available for subsequent cross-coupling.

o Path B (Suzuki First): Palladium inserts into the C-1 bond (oxidative addition) much faster
than the C-Cl bond. This allows for C5-arylation while leaving the C2-Cl intact. However, care
must be taken: the basic conditions of Suzuki coupling (e.g., K2COs/H20) can sometimes
hydrolyze the C2-Cl to a C2-OH (pyrimidone), reducing yield.

Key Applications in Drug Discovery[1][7][8][9]
Kinase Inhibitors (Oncology)

Derivatives of 5-iodo-2-chloropyrimidine are precursors to Type | and Type Il kinase inhibitors.
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e Mechanism: The pyrimidine N1 and the C2-amino group (installed via SNAr) form a
bidentate hydrogen bond with the kinase hinge region (e.g., Met318 in c-Src).

o Optimization: The C5-iodo group is replaced via Suzuki coupling with bulky aryl groups to
access the hydrophobic "back pocket" or "gatekeeper" region, improving selectivity.

Nucleoside Analogs (Antivirals)

While often starting from sugar-modified pyrimidines, the 5-iodo-2-chloro scaffold serves as a
base for non-nucleoside reverse transcriptase inhibitors (NNRTIs) or for modifying the
nucleobase prior to glycosylation.

Experimental Protocols
Protocol A: Regioselective SNAr at C2

Objective: Synthesis of 2-amino-5-iodopyrimidine derivatives. Scope: Installation of the hinge-
binding element.

o Reagents: 5-iodo-2-chloropyrimidine (1.0 equiv), Amine (1.1 equiv), DIPEA (2.0 equiv).
e Solvent: Isopropanol (IPA) or n-Butanol.

e Conditions:

o

Dissolve 5-iodo-2-chloropyrimidine in IPA (0.5 M concentration).

Add DIPEA and the amine.

[¢]

[¢]

Heat to reflux (80—100 °C) for 2—4 hours. Note: Electron-poor anilines may require acid
catalysis (HCI in dioxane) instead of base.

[¢]

Workup: Cool to RT. The product often precipitates. Filter and wash with cold IPA/water. If
soluble, evaporate and purify via silica flash chromatography (Hexane/EtOAc).

Protocol B: Suzuki-Miyaura Coupling at C5

Objective: Arylation of the C5 position. Scope: Library generation for SAR (Structure-Activity
Relationship) studies.
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» Reagents: 5-iodo-derivative (1.0 equiv), Arylboronic acid (1.2 equiv), Pd(dppf)Cl2-DCM (0.05
equiv), K2COs (2.5 equiv).

e Solvent: 1,4-Dioxane : Water (4:1 ratio).[7] Degassing is critical.

e Conditions:

[¢]

Charge a reaction vial with the halide, boronic acid, and base.[8][9]

[e]

Evacuate and backfill with Nitrogen (3x).

[e]

Add degassed solvent and the Pd catalyst.[8][9][7]

Heat at 80-90 °C for 4-12 hours.

(¢]

[¢]

Workup: Dilute with EtOAc, wash with brine, dry over NazSOa.

[¢]

Purification: Silica gel chromatography.

» Note on Selectivity: If performing this on the di-halo starting material (Path B), limit the
temperature to 60 °C and use strictly 1.05 equiv of boronic acid to prevent double coupling or
C2-activation.

Safety & Handling (EHS)

Hazard Classification:

o Acute Toxicity: Harmful if swallowed (H302).[10][11]

e Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[5][11][12]

o STOT: May cause respiratory irritation (H335).[11][12]

Critical Precautions:

o Light Sensitivity: Store in amber vials. Darkening indicates decomposition into iodine (

) and hydrogen iodide (
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), which are corrosive and toxic.

o Cross-Contamination: As a potent electrophile, avoid contact with skin. Use double nitryl
gloves.

e Waste: Dispose of as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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